3-chloro-N-pentylbenzamide
Overview
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its key functional groups .
Synthesis Analysis
Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis .Molecular Structure Analysis
Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in a molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, the conditions required for these reactions, and the products formed .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, density, and reactivity. These properties can often be found in chemical databases .Scientific Research Applications
Photoreaction Studies :
- In the study of photochemical behaviors, compounds similar to 3-chloro-N-pentylbenzamide, like 2-halo-N-pyridinylbenzamides, have been found to undergo photoreactions resulting in photocyclized products. These reactions are influenced by oxygen presence and sensitized by triplet sensitizers, suggesting applications in understanding photoreaction mechanisms (Park et al., 2001).
Synthesis and Pharmacological Evaluation :
- Derivatives of benzamide, including those similar to this compound, have been synthesized and evaluated for their potential as anticonvulsant agents. These compounds have shown considerable activity in tests, suggesting their utility in developing new pharmacological treatments (Faizi et al., 2017).
Structural and Spectroscopic Analysis :
- Studies on the structure and absolute configuration of derivatives similar to this compound, such as 5-chloro-2-methoxy-N-phenylbenzamide, have been conducted using techniques like NMR and X-ray crystallography. These studies provide insights into the structural configurations of these compounds, which are important for their reactivity and potential medicinal applications (Galal et al., 2018).
Photocatalytic Degradation Studies :
- Research on photocatalytic degradation of compounds similar to this compound, such as propyzamide, has revealed that using adsorbent supports with titanium dioxide enhances the rate of mineralization. This finding is significant for environmental applications, particularly in degrading persistent organic pollutants (Torimoto et al., 1996).
Chondrogenesis of Stem Cells :
- A derivative of this compound, N-(4-Chloro-3-(trifluoromethyl)phenyl)-2-ethoxybenzamide, has been used in a study to alter chromatin architecture and modulate gene expression. This has implications in enhancing gene expression and inducing stem cell differentiation, demonstrating its potential in regenerative medicine and stem cell research (Patel et al., 2015).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-chloro-N-pentylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO/c1-2-3-4-8-14-12(15)10-6-5-7-11(13)9-10/h5-7,9H,2-4,8H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWIOHGXJMPRXCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC(=O)C1=CC(=CC=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101307565 | |
Record name | Benzamide, 3-chloro-N-pentyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101307565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35306-57-1 | |
Record name | Benzamide, 3-chloro-N-pentyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35306-57-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzamide, 3-chloro-N-pentyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101307565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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